N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)cyclohexanecarboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)cyclohexanecarboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-27-17-8-9-18(28-2)20-19(17)24-22(29-20)25(14-15-10-12-23-13-11-15)21(26)16-6-4-3-5-7-16/h8-13,16H,3-7,14H2,1-2H3
• InChI Key: PXLHAUYTGPMQIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=NC=C3)C(=O)C4CCCCC4
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

The compound “N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)cyclohexanecarboxamide” is a complex organic molecule that contains several functional groups. These include a benzo[d]thiazole ring, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring, and a pyridine ring, which is a basic heterocyclic compound containing one nitrogen atom. The compound also contains two methoxy groups (-OCH3) attached to the benzo[d]thiazole ring and a carboxamide group (-CONH2) attached to a cyclohexane ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the types of bonds between them. The presence of aromatic rings (benzo[d]thiazole and pyridine) would contribute to the compound’s stability and could influence its reactivity. The methoxy groups could increase the electron density of the benzo[d]thiazole ring, potentially making it more reactive towards electrophiles.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the reactivity of its functional groups. For instance, the methoxy groups could potentially be demethylated under certain conditions, or the carboxamide group could be hydrolyzed to yield a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and aromatic rings could affect its solubility, melting point, boiling point, and other properties.

Scientific Research Applications

Anticancer Research

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Drug Development

• Results : The compound exhibited no toxicity and restored cancer cell sensitivity to anticancer drugs. .

Molecular Engineering

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Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. Such studies could provide valuable information about its potential applications in various fields, including medicine and materials science.